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Compound of Interest

Compound Name: Luvesilocin

Cat. No.: B15615833 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Luvesilocin, a novel tryptamine compound under investigation. Adherence to these

procedures is critical for ensuring laboratory safety, environmental protection, and regulatory

compliance. This guidance is intended to supplement, not replace, institutional and regulatory

protocols. Always consult your institution's Environmental Health and Safety (EHS) department

for specific requirements.

I. Luvesilocin Chemical and Physical Properties
A summary of the known chemical and physical properties of Luvesilocin is presented below.

This information is crucial for understanding its potential hazards and environmental fate.
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Property Value Source

IUPAC Name

5-[[3-[2-[di(propan-2-

yl)amino]ethyl]-1H-indol-4-

yl]oxy]-5-oxopentanoic acid

PubChem[1]

Molecular Formula C21H30N2O4 PubChem[1]

Molecular Weight 374.5 g/mol PubChem[1]

Drug Class Serotonergic psychedelic Wikipedia[2]

Known Aliases
RE104, FT-104, 4-glutaryloxy-

N,N-diisopropyltryptamine
Wikipedia[2]

II. Core Disposal Principles
The primary goal of Luvesilocin disposal is to prevent its release into the environment and to

neutralize its psychoactive properties. The following principles, derived from general best

practices for pharmaceutical waste, should guide all disposal activities.

Prioritize Professional Disposal: The preferred method for the disposal of Luvesilocin is

through a licensed hazardous waste disposal contractor.

Avoid Environmental Release: Do not dispose of Luvesilocin down the drain or in regular

trash without appropriate deactivation.[3][4] Psychoactive compounds can have detrimental

effects on aquatic life and are not effectively removed by standard wastewater treatment

processes.

Deactivation is Key: When professional disposal is not immediately available, Luvesilocin
must be rendered non-retrievable and inert.

Consult Safety Data Sheets (SDS): While a specific SDS for Luvesilocin is not publicly

available, always refer to the SDS for any chemical used in your research for specific

handling and disposal instructions.[5][6]

III. Step-by-Step Disposal Protocol
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This protocol outlines the recommended steps for the safe disposal of small quantities of

Luvesilocin typically found in a research setting.

A. Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

Safety goggles or face shield

Chemical-resistant gloves (nitrile or neoprene)

Lab coat

B. Deactivation and Disposal Procedure

Segregate Waste: Isolate all materials contaminated with Luvesilocin, including unused

product, solutions, contaminated labware (e.g., vials, pipette tips), and personal protective

equipment.

Deactivation of Liquid Waste:

For solutions containing Luvesilocin, transfer the liquid to a designated chemical waste

container.

If a chemical waste program is not available, deactivate the Luvesilocin by mixing it with

an inert, absorbent material such as cat litter or activated charcoal.[3][4][7][8] The goal is

to make the substance undesirable and difficult to recover.

Deactivation of Solid Waste:

For solid Luvesilocin, dissolve it in a minimal amount of a suitable solvent (e.g., ethanol)

before proceeding with the deactivation step described above for liquids.

Alternatively, mix the solid waste directly with an equal or greater amount of an inert

material like cat litter or sand.[3][4][7][8]

Final Disposal:
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Place the deactivated mixture in a sealed, leak-proof container.

Clearly label the container as "Hazardous Waste: Luvesilocin (Deactivated)."

Arrange for pickup and disposal through your institution's EHS department or a licensed

hazardous waste contractor.

C. Disposal of Contaminated Materials

Sharps: All needles, syringes, or other sharps contaminated with Luvesilocin must be

placed in a designated sharps container for disposal.

Glassware: Contaminated glassware should be triple-rinsed with a suitable solvent. The

rinsate should be collected and treated as chemical waste. The cleaned glassware can then

be disposed of or reused according to standard laboratory procedures.

PPE: Contaminated gloves, lab coats, and other disposable PPE should be placed in a

sealed bag and disposed of as hazardous waste.

IV. Experimental Workflow and Disposal Pathway
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of Luvesilocin.
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Luvesilocin Disposal Workflow
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Caption: Workflow for Luvesilocin Waste Disposal
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Luvesilocin Disposal Decision Pathway
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Caption: Decision Pathway for Luvesilocin Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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